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Compound of Interest

Compound Name: 4-Bromo-2,6-dichloroaniline

Cat. No.: B1266110

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, purification, and analysis of 4-bromo-2,6-dichloroaniline. This key
chemical intermediate is pivotal in the development of various active pharmaceutical
ingredients (APIs) and agrochemicals, most notably as a precursor in the synthesis of fipronil, a

widely used insecticide.

Commercial Availability

4-Bromo-2,6-dichloroaniline is readily available from a variety of chemical suppliers. It is
typically offered in research quantities as well as in bulk for larger-scale manufacturing.

Table 1: Commercial Supplier Information for 4-Bromo-2,6-dichloroaniline
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Supplier Typical Purity Available Quantities
Sigma-Aldrich 297%[1][2] Grams to Kilograms
Thermo Fisher Scientific (Alfa i

98%][ 3] Grams to Kilograms
Aesar)

] Varies by supplier (e.g., 99%) )

ChemicalBook ) Grams to Metric Tons
IndiaMART Varies by supplier Kilograms to Metric Tons

NINGBO INNO PHARMCHEM

Minimum 97% Bulk quantities
CO.,LTD.

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-bromo-2,6-dichloroaniline is
essential for its handling, use in reactions, and for purification and analysis.

Table 2: Physicochemical Data for 4-Bromo-2,6-dichloroaniline
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Property Value Reference
CAS Number 697-88-1 [2]
Molecular Formula CeH4BIrCIzN [2]
Molecular Weight 240.91 g/mol [11[2]
White to light brown crystalline
Appearance .
solid
Melting Point 83-87 °C [1][2]
Boiling Point 256.5 °C at 760 mmHg [5]
Density 1.827 g/cm3 [5]
Insoluble in water; Soluble in
ether and other organic
Solubility solvents. The amino group can  [6]

be protonated in aqueous acid,

increasing solubility.[6]

Experimental Protocols
Synthesis of 4-Bromo-2,6-dichloroaniline

Several methods for the synthesis of 4-bromo-2,6-dichloroaniline have been reported. A

common laboratory-scale synthesis involves the bromination of 2,6-dichloroaniline.

Method: Bromination of 2,6-dichloroaniline

This method utilizes N-bromosuccinimide (NBS) as the brominating agent and benzoyl

peroxide (BPO) as a radical initiator in a carbon tetrachloride solution.[5]

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

2,6-dichloroaniline in carbon tetrachloride (e.g., 30 mL).
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e Add N-bromosuccinimide (a slight molar excess) and a catalytic amount of benzoyl peroxide
to the solution.

e Heat the reaction mixture to 60°C and maintain for approximately 7 hours.
e Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
e Once the reaction is complete, allow the mixture to cool to room temperature.
o Evaporate the solvent under reduced pressure to obtain the crude product.

e The crude product can then be purified by column chromatography.

Purification of 4-Bromo-2,6-dichloroaniline

Purification of the crude product is crucial to achieve the desired purity for subsequent
reactions. Column chromatography and recrystallization are common methods.

Method 1: Column Chromatography

Procedure:

e Prepare a silica gel slurry in a non-polar eluent (e.g., petroleum ether).

e Pack a chromatography column with the slurry.

e Dissolve the crude 4-bromo-2,6-dichloroaniline in a minimal amount of the eluent.
e Load the sample onto the top of the silica gel column.

o Elute the column with a solvent system of petroleum ether and ethyl acetate (e.g., a 10:1
ratio).[5]

o Collect the fractions and monitor them by TLC to identify the fractions containing the pure
product.

o Combine the pure fractions and evaporate the solvent to yield the purified 4-bromo-2,6-
dichloroaniline as a light yellow solid.[5]
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Method 2: Recrystallization
Procedure:

» Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., ethanol or a
mixture of ethanol and water).

o |f the solution is colored, a small amount of activated carbon can be added to decolorize it.
» Hot filter the solution to remove any insoluble impurities.

 Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce
crystallization.

o Collect the crystals by vacuum filtration.
e Wash the crystals with a small amount of cold solvent.

e Dry the purified crystals in a vacuum oven.

Analytical Methods

The purity and identity of 4-bromo-2,6-dichloroaniline can be confirmed using various

analytical techniques.

Table 3: Analytical Data for 4-Bromo-2,6-dichloroaniline
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Technique Expected Results

The spectrum will show characteristic peaks for
1H NMR _
the aromatic protons.

The spectrum will display signals correspondin
13C NMR p _P y Sig p g
to the carbon atoms in the molecule.

The spectrum will exhibit characteristic
IR Spectroscopy absorption bands for the N-H and C-H bonds, as

well as the aromatic ring.

The gas chromatogram will show a single major

peak, and the mass spectrum will have a
GC-MS _ _

molecular ion peak corresponding to the

molecular weight of the compound.[7]

A reverse-phase HPLC method can be used for
HPLC purity analysis, typically with a mobile phase of

acetonitrile and water.[8]

Role in Synthesis of GABA Receptor Antagonist
Insecticides

4-Bromo-2,6-dichloroaniline is a critical building block in the synthesis of phenylpyrazole
insecticides, such as fipronil.[5] These insecticides act as non-competitive antagonists of the y-
aminobutyric acid (GABA) receptor in insects.
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Caption: Synthesis of Fipronil and its antagonistic action on the insect GABA receptor.

Fipronil blocks the GABA-gated chloride channels in the central nervous system of insects.[9]
[10] This prevents the influx of chloride ions, leading to a lack of neuronal inhibition and
resulting in hyperexcitation of the insect's nervous system, paralysis, and ultimately death.[10]

Quality Control Workflow

A robust quality control (QC) workflow is essential to ensure the consistent quality of 4-bromo-
2,6-dichloroaniline for use in research and manufacturing.
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Caption: A typical quality control workflow for the manufacturing of 4-bromo-2,6-
dichloroaniline.

This workflow ensures that the final product meets all specifications for purity, identity, and
physical properties before it is released for sale or use in further manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

